![molecular formula C19H18BrNO5S B280981 Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate](/img/structure/B280981.png)
Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
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Overview
Description
Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate, also known as BRD0705, is a chemical compound that has gained attention in the scientific research community due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the inhibition of the activity of bromodomain and extra-terminal (BET) proteins, which are involved in the regulation of gene expression. By inhibiting the activity of BET proteins, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. These effects make it a promising candidate for the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is its potential as a cancer treatment. However, there are also limitations to its use in lab experiments. For example, the compound is relatively unstable and can degrade quickly, making it difficult to work with. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects.
Future Directions
There are several future directions for research on Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One area of interest is the development of more stable analogs of the compound that can be used in lab experiments and potentially in clinical settings. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects. Finally, there is potential for the development of combination therapies involving this compound and other cancer treatments.
Synthesis Methods
Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate can be synthesized through a multi-step process involving the reaction of 2-methyl-1-benzofuran-3-carboxylic acid with thionyl chloride, followed by the reaction with isopropylamine and 4-bromoaniline. The final step involves the reaction with sodium hydride and isopropyl bromide to obtain the desired product.
Scientific Research Applications
Isopropyl 5-{[(4-bromophenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been found to have potential applications in the field of medicine, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.
Properties
Molecular Formula |
C19H18BrNO5S |
---|---|
Molecular Weight |
452.3 g/mol |
IUPAC Name |
propan-2-yl 5-[(4-bromophenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate |
InChI |
InChI=1S/C19H18BrNO5S/c1-11(2)25-19(22)18-12(3)26-17-9-6-14(10-16(17)18)21-27(23,24)15-7-4-13(20)5-8-15/h4-11,21H,1-3H3 |
InChI Key |
MUHLRGMNEZHUHY-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)C(=O)OC(C)C |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br)C(=O)OC(C)C |
Origin of Product |
United States |
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